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Compound of Interest

Compound Name: 1,3-Diphenylacetone

Cat. No.: B089425

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of 1,3-Diphenylacetone, a common reagent in organic synthesis.
Adherence to these procedures is critical to minimize risks and ensure a safe laboratory
environment.

Chemical and Physical Properties

Property Value

Synonyms Dibenzyl ketone, 1,3-Diphenyl-2-propanone
CAS Number 102-04-5

Molecular Formula C15H140

Molecular Weight 210.27 g/mol

Appearance Yellow solid or liquid

Melting Point 30-34 °C

Boiling Point 330 °C

Flash Point >110 °C

Solubility Insoluble in water

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b089425?utm_src=pdf-interest
https://www.benchchem.com/product/b089425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Identification and Personal Protective Equipment (PPE)

1,3-Diphenylacetone may cause eye, skin, and respiratory tract irritation.[1] The toxicological

properties of this chemical have not been fully investigated.[1][2] Therefore, appropriate

personal protective equipment must be worn at all times.

Protection Type

Specific Recommendations

Standards

Eye and Face Protection

Chemical safety goggles or
eyeglasses with side
protection.[1][2][3][4]

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[2]

Skin Protection

Wear appropriate protective
gloves to prevent skin
exposure.[1][2] Nitrile or other
chemically resistant gloves are
recommended. Wear a lab
coat or other protective
clothing.[1][2][5]

Respiratory Protection

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant
respirator use.[1][2] Use in a
well-ventilated area or under a

chemical fume hood.[6]

OSHA 29 CFR 1910.134, ANSI
Z88.2, or European Standard
EN 149.[1][2]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 1,3-Diphenylacetone is crucial for safety. The following

steps outline the procedure from preparation to post-experiment cleanup.

1. Preparation and Engineering Controls:
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e Ensure a safety shower and eyewash station are readily accessible.[1]

o Work in a well-ventilated area, preferably within a chemical fume hood.[6]
o Keep the container tightly closed when not in use.[1][2][5]

2. Handling the Chemical:

» Avoid contact with eyes, skin, and clothing.[1][2][5]

e Minimize dust generation and accumulation.[1][2][5]

» Avoid ingestion and inhalation.[1][2]

e Wash hands thoroughly after handling.[1][2][5]

3. Storage:

e Store in a tightly closed container.[1][2][5]

e Store in a cool, dry, well-ventilated area.[1][2][5]

Keep away from incompatible substances such as oxidizing agents.[1][4]

Emergency Procedures

First Aid Measures
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Exposure Route First Aid Procedure

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower
eyelids. Get medical aid.[1][2]

Get medical aid. Flush skin with plenty of soap
i and water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Wash clothing

before reuse.[1][2]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink

Ingestion 2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Get
medical aid.[1][2]

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation I L .
respiration. If breathing is difficult, give oxygen.

Get medical aid.[1][2]

Firefighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1]

[2]14]

o Protective Gear: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][2][4]

» Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[1][2]

Accidental Release Measures

In the event of a spill, follow the workflow below.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pim-resources.coleparmer.com/sds/17100.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0665274_EN.htm
https://pim-resources.coleparmer.com/sds/17100.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0665274_EN.htm
https://pim-resources.coleparmer.com/sds/17100.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0665274_EN.htm
https://pim-resources.coleparmer.com/sds/17100.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0665274_EN.htm
https://pim-resources.coleparmer.com/sds/17100.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0665274_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC117170250&productDescription=1%2C3-DIPHENYLACETONE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/17100.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0665274_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC117170250&productDescription=1%2C3-DIPHENYLACETONE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/17100.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0665274_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Chemical Spill Response Workflow for 1,3-Diphenylacetone

Immediate Actions

Alert Personnel in the Area

Evacuate the Immediate Area if Necessary

Spill Assessment

Assess the Size and Nature of the Spill

Containment & Cleanup

Don Appropriate PPE

Ensure Adequate Ventilation

Contain the Spill with Inert Material
(e.g., sand, vermiculite)

Vacuum or Sweep up Material

Place into a Suitable, Labeled Disposal Container

Post-Cleanup
\ 4

Decontaminate the Spill Area

Dispose of Waste According to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 1,3-Diphenylacetone.
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Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[1][5] US EPA guidelines for this classification are listed in 40 CFR Parts
261.3.[1][5] It is imperative to consult federal, state, and local hazardous waste regulations to
ensure complete and accurate classification and disposal.[1][5]

General Disposal Guidelines:

» Dispose of the chemical and its container in accordance with all applicable federal, state,
and local regulations.

e Do not dispose of it with normal trash or down the drain.
o Consider using a licensed professional waste disposal service to dispose of this material.

o Contaminated packaging should be treated as the chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089425#personal-protective-equipment-for-handling-
1-3-diphenylacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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